Cas no 1808787-92-9 ((3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1808787-92-9
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 5220812
• Update Time: 2026-03-06

(3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-4-methyl-, 1,1-dioxide, hydrochloride (1:1), (3S,4S)-
• (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C5H11NO2S.ClH/c1-4-2-9(7,8)3-5(4)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： OYXAKOJEGGPLEE-TYSVMGFPSA-N
• SMILES： O=S1(C[C@@H](N)[C@H](C)C1)=O.Cl

Additional information on (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride

Introduction to (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione Hydrochloride

The compound with CAS No. 1808787-92-9, commonly referred to as (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those with applications in anti-inflammatory and neuroprotective therapies.

(3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride is characterized by its thiolane ring system, which is a five-membered ring containing sulfur and oxygen atoms. The stereochemistry at the 3S and 4S positions plays a crucial role in determining its biological activity and selectivity. The presence of an amino group at the 3-position and a methyl group at the 4-position further enhances its functional diversity, making it a versatile building block for drug development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging asymmetric catalysis and enantioselective reactions. These techniques have significantly improved the yield and enantiomeric purity of (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride, making it more accessible for large-scale applications in drug discovery programs.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory properties in preclinical models. Studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have shown that it inhibits key inflammatory pathways, including cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Moreover, emerging research suggests that (3S,4S)-3-amino-4-methyl-1λ?-thiolane-1,1-dione hydrochloride may also exhibit neuroprotective effects. Preclinical studies indicate that it protects against oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This dual anti-inflammatory and neuroprotective profile positions it as a promising candidate for multi-target drug development.

The synthesis of this compound involves a series of well-defined steps that ensure high stereochemical control. Key intermediates include amino alcohols and cyclic sulfides, which are subjected to oxidation or cyclization reactions to form the thiolane ring system. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at the 3S and 4S positions.

In conclusion, CAS No. 1808787-92-9 represents a cutting-edge compound with immense potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and biological insights, makes it a valuable asset for researchers in the pharmaceutical industry. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.